Cas no 1368419-23-1 (6-chloro-3,3,7-trimethyl-2,3-dihydro-1H-indole)

• Product Name: 6-chloro-3,3,7-trimethyl-2,3-dihydro-1H-indole
• CAS No: 1368419-23-1
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 6060176
• PubChem ID: 80503012
• Update Time: 2025-06-10

6-chloro-3,3,7-trimethyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 6-chloro-2,3-dihydro-3,3,7-trimethyl-
• 6-chloro-3,3,7-trimethyl-2,3-dihydro-1H-indole
• AKOS019067367
• 1368419-23-1
• EN300-1145413

• Inchi： 1S/C11H14ClN/c1-7-9(12)5-4-8-10(7)13-6-11(8,2)3/h4-5,13H,6H2,1-3H3
• InChI Key： VVBACWBQKDDGOT-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Cl)=C2C)C(C)(C)C1

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.079±0.06 g/cm3(Predicted)
• Boiling Point: 261.7±40.0 °C(Predicted)
• pka: 4.29±0.40(Predicted)

Additional information on 6-chloro-3,3,7-trimethyl-2,3-dihydro-1H-indole

6-Chloro-3,3,7-Trimethyl-2,3-Dihydro-1H-Indole: A Comprehensive Overview

The compound 6-chloro-3,3,7-trimethyl-2,3-dihydro-1H-indole (CAS No. 1368419-23-1) is a structurally unique organic molecule belonging to the indole family. Indoles are heterocyclic compounds characterized by a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The 6-chloro substitution pattern in this compound introduces a chlorine atom at the sixth position of the indole ring, while the 3,3,7-trimethyl groups provide additional branching and complexity to the molecule. This combination of functional groups makes 6-chloro-3,3,7-trimethyl-2,3-dihydro-1H-indole a versatile compound with potential applications in various fields of chemistry and pharmacology.

Recent studies have highlighted the importance of indole derivatives in drug discovery and development. The indole core is known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels. The chlorine substitution at position six in this compound is particularly interesting as it can influence the electronic properties of the molecule and enhance its bioavailability. Additionally, the trimethyl groups at positions 3 and 7 contribute to the molecule's lipophilicity and stability, making it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 6-chloro-3,3,7-trimethyl-2,3-dihydro-1H-indole involves a series of well-established organic reactions. Starting from indole precursors, chemists can introduce the chlorine atom through electrophilic substitution reactions or via nucleophilic aromatic substitution depending on the specific conditions. The trimethyl groups are typically introduced through alkylation or acylation reactions followed by reduction steps to achieve the desired dihydro structure. These synthetic routes are highly modular and allow for further functionalization of the molecule to explore its potential in different chemical contexts.

In terms of applications, 6-chloro-3,3,7-trimethyl-2,3-dihydro-1H-indole has shown promise in several areas. In pharmacology, its unique structure suggests potential as an antagonist or agonist for various G-protein coupled receptors (GPCRs). Recent research has focused on its ability to modulate serotonin receptors, which are implicated in numerous neurological disorders such as depression and anxiety. The chlorine substitution at position six has been shown to enhance receptor binding affinity compared to unsubstituted indoles.

Another area of interest is its role as a building block in organic synthesis. The indole core serves as a valuable scaffold for constructing more complex molecules with diverse biological activities. For instance, derivatives of this compound have been explored as inhibitors of kinase enzymes involved in cancer progression. The trimethyl groups provide additional sites for functionalization and can be used to introduce bioisosteric replacements or improve pharmacokinetic profiles.

From an environmental perspective, understanding the degradation pathways of 6-chloro-3,3,7-trimethyl-2,3-dihydro-1H-indole is crucial for assessing its potential impact on ecosystems. Recent studies have employed computational methods to predict its biodegradation rates under various conditions. These findings suggest that the compound undergoes rapid hydrolysis under acidic conditions but remains stable under neutral or basic conditions.

In conclusion,6-chloro-3,3